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Compound of Interest

Compound Name: Hesperetin 7-O-glucoside

Cat. No.: B135788 Get Quote

Hesperetin 7-O-glucoside: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Hesperetin 7-O-glucoside, a flavonoid monoglucoside, is a naturally occurring compound

found predominantly in citrus fruits. As a glucoside of hesperetin, it exhibits a range of

biological activities that have garnered significant interest within the scientific community. This

technical guide provides an in-depth overview of the chemical structure, physicochemical

properties, biological activities, and relevant experimental protocols for Hesperetin 7-O-
glucoside, tailored for researchers and professionals in drug development.

Chemical Structure and Identification
Hesperetin 7-O-glucoside is structurally characterized by a flavanone backbone (hesperetin)

linked to a glucose molecule at the 7-position via an O-glycosidic bond.
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Identifier Value

IUPAC Name

(2S)-5-hydroxy-2-(3-hydroxy-4-

methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-

dihydrochromen-4-one[1]

SMILES

COC1=C(C=C(C=C1)

[C@@H]2CC(=O)C3=C(C=C(C=C3O2)O[C@H]

4--INVALID-LINK--CO)O)O">C@@HO)O)O[1]

InChI Key ADSYMQORONDIDD-ZJHVPRRPSA-N[1]

Molecular Formula C₂₂H₂₄O₁₁[1]

CAS Number 31712-49-9[1]

Physicochemical and Spectroscopic Properties
A summary of the key physicochemical and spectroscopic properties of Hesperetin 7-O-
glucoside is presented below.

Table 1: Physicochemical Properties of Hesperetin 7-O-glucoside
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Property Value Source

Molecular Weight 464.42 g/mol [2]

Melting Point 206-207 °C [3]

Boiling Point (Predicted) 807.1 ± 65.0 °C [3]

pKa (Predicted) 7.16 ± 0.40 [3]

Solubility

Soluble in DMSO (25 mg/mL),

DMF (5 mg/mL), Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone. Enhanced

solubility in 10% ethanol

compared to hesperidin and

hesperetin.

[4][5][6]

Appearance White to off-white powder [3]

UV λmax 286 nm [6]

Table 2: Spectroscopic Data for Hesperetin 7-O-glucoside

Spectroscopy Data

¹H-NMR (600 MHz, DMSO-d6) δ (ppm)

12.04 (s, 1H), 9.11 (s, 1H), 6.94- 6.88 (m, 3H),

6.17-6.14 (m, 2H), 5.50 (dd, J = 12.2, 3.0 Hz,

1H), 5.00-4-96 (m, 1H), 3.78 (s, 3H), 3.66 (dd, J

= 11.0, 4.7 Hz, 1H), 3.32-3.27 (m, 2H), 3.25-

3.14 (m, 5H)

¹³C-NMR (150 MHz, DMSO-d6) δ (ppm)

197.0, 165.3, 165.2, 162.6, 147.9, 146.4, 130.9,

117.8, 114.1, 112.0, 103.3, 99.6, 99.5, 96.4,

95.5, 78.5, 77.1, 76.2, 72.9, 69.4, 60.5, 55.7

Mass Spectrometry (m/z) [M+Na]⁺: 486.9, [M+K]⁺: 502.9

Biological Activities and Signaling Pathways
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Hesperetin 7-O-glucoside exhibits a spectrum of biological activities, including anti-

inflammatory, antihypertensive, and antibacterial effects.

Anti-inflammatory Activity
Hesperetin 7-O-glucoside has been shown to possess potent anti-inflammatory properties. Its

mechanism of action involves the modulation of key inflammatory signaling pathways. A

primary target is the Nuclear Factor-kappa B (NF-κB) pathway.
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Hesperetin
7-O-glucoside PI3K

 Activates
Akt
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eNOS
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L-Arginine

Vasodilation
 Induces
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Sample Preparation

HPLC System

Plasma/Tissue Sample

Protein Precipitation
(e.g., with acetone)

Centrifugation

Collect Supernatant

Inject Sample

C18 Column

UV Detector

Mobile Phase

Data Analysis
(Quantification)

Generate Chromatogram
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Cell Culture

Treatment

Analysis

Seed RAW 264.7 cells
in 96-well plate

Incubate for 24h

Pre-treat with H7G
(various concentrations) for 1h

Stimulate with LPS
(e.g., 1 µg/mL) for 24h

Collect Supernatant

Measure Cytokines
(TNF-α, IL-6) by ELISA

Measure Nitric Oxide
(Griess Assay)

Results1

Quantify Inflammation

Results2

Quantify NO Production

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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